Cas no 108895-42-7 (Thymidine, 3'-O-methyl-(9CI))

Thymidine, 3'-O-methyl-(9CI) structure
Thymidine, 3'-O-methyl-(9CI) structure
Product Name:Thymidine, 3'-O-methyl-(9CI)
CAS No:108895-42-7
MF:C11H16N2O5
MW:256.255143165588
CID:141368
PubChem ID:72250
Update Time:2025-04-19

Thymidine, 3'-O-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Thymidine, 3'-O-methyl-(9CI)
    • 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 2',3'-dideoxy-3'-O-methylthymidine
    • 3'-Methoxy-2',3'-dideoxythymidine
    • 3'-OMe-ddT
    • 3'-O-Methylthymidine
    • AC1L2HPJ
    • AC1Q69EH
    • NSC665482
    • OMET
    • SureCN523267
    • Thymidine, 3'-O-methyl-
    • 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methoxy-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • 108895-42-7
    • CHEMBL3143720
    • SCHEMBL523267
    • NSC 665482
    • DTXSID00148759
    • Inchi: 1S/C11H16N2O5/c1-6-4-13(11(16)12-10(6)15)9-3-7(17-2)8(5-14)18-9/h4,7-9,14H,3,5H2,1-2H3,(H,12,15,16)/t7-,8+,9+/m0/s1
    • InChI Key: ZGBKEOLAPVBJFC-DJLDLDEBSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)OC

Computed Properties

  • Exact Mass: 256.10598
  • Monoisotopic Mass: 256.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.1Ų
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing

Experimental Properties

  • PSA: 88.1
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